Cas no 1517807-37-2 (4,6-difluoro-1-benzofuran-3-carboxylic acid)
4,6-difluoro-1-benzofuran-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,6-difluoro-1-benzofuran-3-carboxylic acid
-
- Inchi: 1S/C9H4F2O3/c10-4-1-6(11)8-5(9(12)13)3-14-7(8)2-4/h1-3H,(H,12,13)
- InChI Key: XWMSJXUGUIOQMY-UHFFFAOYSA-N
- SMILES: O1C2=CC(F)=CC(F)=C2C(C(O)=O)=C1
4,6-difluoro-1-benzofuran-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM463171-100mg |
4,6-difluoro-1-benzofuran-3-carboxylic acid |
1517807-37-2 | 95%+ | 100mg |
$238 | 2023-02-17 | |
| Chemenu | CM463171-250mg |
4,6-difluoro-1-benzofuran-3-carboxylic acid |
1517807-37-2 | 95%+ | 250mg |
$329 | 2023-02-17 | |
| Chemenu | CM463171-500mg |
4,6-difluoro-1-benzofuran-3-carboxylic acid |
1517807-37-2 | 95%+ | 500mg |
$599 | 2023-02-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01016414-1g |
4,6-Difluoro-1-benzofuran-3-carboxylic acid |
1517807-37-2 | 95% | 1g |
¥2933.0 | 2023-04-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01016414-5g |
4,6-Difluoro-1-benzofuran-3-carboxylic acid |
1517807-37-2 | 95% | 5g |
¥7700.0 | 2023-04-01 | |
| Enamine | EN300-1700711-0.05g |
4,6-difluoro-1-benzofuran-3-carboxylic acid |
1517807-37-2 | 95% | 0.05g |
$166.0 | 2023-09-20 | |
| Enamine | EN300-1700711-0.1g |
4,6-difluoro-1-benzofuran-3-carboxylic acid |
1517807-37-2 | 95% | 0.1g |
$248.0 | 2023-09-20 | |
| Enamine | EN300-1700711-0.25g |
4,6-difluoro-1-benzofuran-3-carboxylic acid |
1517807-37-2 | 95% | 0.25g |
$353.0 | 2023-09-20 | |
| Enamine | EN300-1700711-0.5g |
4,6-difluoro-1-benzofuran-3-carboxylic acid |
1517807-37-2 | 95% | 0.5g |
$557.0 | 2023-09-20 | |
| Enamine | EN300-1700711-1.0g |
4,6-difluoro-1-benzofuran-3-carboxylic acid |
1517807-37-2 | 95% | 1g |
$714.0 | 2023-06-04 |
4,6-difluoro-1-benzofuran-3-carboxylic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 4,6-difluoro-1-benzofuran-3-carboxylic acid
Recent Advances in the Application of 4,6-Difluoro-1-benzofuran-3-carboxylic Acid (CAS: 1517807-37-2) in Chemical Biology and Pharmaceutical Research
4,6-Difluoro-1-benzofuran-3-carboxylic acid (CAS: 1517807-37-2) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors targeting various disease pathways. Recent studies have highlighted its utility in medicinal chemistry due to its unique structural properties, which enable efficient modifications for enhanced pharmacological activity. This research brief summarizes the latest findings and applications of this compound, focusing on its role in drug discovery and chemical biology.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4,6-difluoro-1-benzofuran-3-carboxylic acid as a scaffold for designing potent kinase inhibitors. The researchers utilized this compound to develop derivatives with high selectivity for specific oncogenic kinases, achieving nanomolar inhibitory activity in vitro. The study emphasized the compound's ability to form stable hydrogen bonds with key residues in the kinase active site, a feature attributed to its fluorine substitutions and carboxylic acid moiety.
In parallel, a team from the University of Cambridge reported the application of 1517807-37-2 in the synthesis of fluorescent probes for cellular imaging. The benzofuran core, when functionalized with appropriate fluorophores, exhibited excellent photostability and cell permeability, making it suitable for tracking intracellular targets in real-time. This work, published in Chemical Communications, opens new avenues for studying protein-protein interactions in live cells.
Recent patent filings (WO2023051234, EP4157652) have further expanded the commercial potential of 4,6-difluoro-1-benzofuran-3-carboxylic acid, disclosing its use in antiviral drug development. The compound's derivatives showed promising activity against RNA viruses, including SARS-CoV-2 variants, by interfering with viral replication machinery. These findings suggest its potential as a versatile building block for broad-spectrum antiviral agents.
The pharmaceutical industry has taken note of these developments, with several companies initiating preclinical studies on drug candidates incorporating the 1517807-37-2 scaffold. Analytical characterization studies using NMR and mass spectrometry have confirmed the compound's stability under various physiological conditions, addressing previous concerns about its metabolic liability. This progress positions 4,6-difluoro-1-benzofuran-3-carboxylic acid as a valuable tool in rational drug design.
Looking forward, researchers anticipate increased applications of this compound in fragment-based drug discovery and PROTAC (proteolysis targeting chimera) development. Its balanced hydrophilicity/lipophilicity profile and synthetic accessibility make it particularly attractive for these approaches. Ongoing structure-activity relationship studies aim to optimize its pharmacokinetic properties while maintaining target specificity, potentially yielding clinical candidates in the coming years.
1517807-37-2 (4,6-difluoro-1-benzofuran-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)